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Compound of Interest

Compound Name: 2,6-Difluorobenzonitrile

Cat. No.: B137791 Get Quote

Essential Safety and Handling Guide for 2,6-
Difluorobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2,6-
Difluorobenzonitrile. Adherence to these procedures is critical for ensuring laboratory safety

and minimizing risk.

Hazard Identification and Summary
2,6-Difluorobenzonitrile is a compound that presents several health hazards. It is harmful if

swallowed, inhaled, or absorbed through the skin.[1] It is known to cause irritation to the skin,

eyes, and respiratory tract.[1][2][3] The substance is a solid at room temperature and can

become a combustible liquid upon moderate heating.[1] Importantly, its metabolism may

release cyanide, which can lead to severe health issues by impairing cellular respiration.[1]
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Hazard Type Description

Acute Toxicity
Harmful if swallowed, in contact with skin, or if

inhaled.[2][3][4]

Irritation
Causes skin irritation, serious eye irritation, and

respiratory tract irritation.[1][2][3]

Physical Hazard

Solid at room temperature, but can form a

combustible liquid with a flash point of 80°C

(176°F).[1]

Chronic Hazard

The toxicological properties have not been fully

investigated.[1] Metabolism may release

cyanide, potentially causing headache,

dizziness, weakness, collapse,

unconsciousness, and in severe cases, death.

[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2,6-
Difluorobenzonitrile to prevent exposure.
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Body Part Recommended Protection Standard/Specification

Eyes/Face
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[2][3]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber) and

protective clothing to prevent

skin exposure.[1][2][3]

Fire/flame resistant and

impervious clothing is

recommended.[4]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded,

if irritation is experienced, or in

areas with inadequate

ventilation.[2][3] A full-face

respirator may be necessary if

exposure limits are exceeded

or symptoms occur.[4]

OSHA 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149.[1]

Operational Plan: Handling and Storage
Proper handling and storage procedures are crucial to maintain a safe laboratory environment.

Handling Protocol:

Ventilation: Always handle 2,6-Difluorobenzonitrile in a well-ventilated area, preferably

within a chemical fume hood.[1][2][5]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[1][6]

Minimize Dust: Minimize the generation and accumulation of dust.[1][6]
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Hygiene: Wash hands and any exposed skin thoroughly after handling.[2] Do not eat, drink,

or smoke in the work area.[2][4]

Clothing: Wash contaminated clothing before reuse.[1][6]

Storage Protocol:

Container: Keep the container tightly closed when not in use.[1][2][4]

Location: Store in a cool, dry, and well-ventilated area.[1][2][3]

Incompatibilities: Store away from incompatible substances such as strong bases and strong

oxidizing agents.[1][2]

Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

[2][3]
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Operational Workflow for Handling 2,6-Difluorobenzonitrile

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don appropriate Personal Protective Equipment (PPE)

Weigh and handle 2,6-Difluorobenzonitrile

Perform experimental procedure

Decontaminate work area

Properly dispose of waste

Doff PPE

Wash hands thoroughly
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Caption: A step-by-step workflow for the safe handling of 2,6-Difluorobenzonitrile.
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Emergency and Disposal Plan
Immediate and appropriate action is critical in the event of an emergency.

Emergency Procedures Table

Emergency Situation Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1]

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

provide oxygen. Seek immediate medical

attention.[1][6]

Ingestion

Do not induce vomiting unless directed by

medical personnel. Never give anything by

mouth to an unconscious person. Rinse mouth

with water. Seek immediate medical attention.[1]

[6]

Spill

Evacuate the area. Use proper personal

protective equipment.[1] Sweep up the material,

avoiding dust generation, and place it into a

suitable container for disposal.[1][2] Ensure

adequate ventilation and remove all sources of

ignition.[1]

Emergency Response Logic Diagram
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Emergency Response for 2,6-Difluorobenzonitrile Exposure

Emergency Response for 2,6-Difluorobenzonitrile Exposure

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Flush with water for 15+ min
Remove contaminated clothing Flush with water for 15+ min Move to fresh air

Provide respiratory support if needed
Rinse mouth

Do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision-making flow for responding to an exposure incident.

Disposal Plan:

All waste containing 2,6-Difluorobenzonitrile must be treated as hazardous waste.

Collection: Collect waste material, including contaminated PPE and cleaning materials, in a

designated, properly labeled, and sealed container.

Disposal: Dispose of the contents and the container at an approved waste disposal plant in

accordance with all applicable federal, state, and local environmental regulations.[2][4] Do

not dispose of it down the drain or in the general trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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